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Compound of Interest

Compound Name: Cashmeran

Cat. No.: B120643

Introduction: Cashmeran®, with the chemical name 6,7-dihydro-1,1,2,3,3-pentamethyl-4(5H)-
indanone (DPMI), is a highly influential synthetic aroma molecule developed and trademarked
by International Flavors & Fragrances (IFF). Since its discovery, it has become a cornerstone in
modern perfumery, valued for its exceptionally complex and multifaceted olfactory profile. This
technical guide provides an in-depth overview of the history, synthesis, physicochemical
properties, and mechanism of action of Cashmeran, tailored for researchers and professionals
in the fields of chemistry and fragrance science.

Discovery and History

Cashmeran was discovered in the late 1960s and early 1970s by chemist John B. Hall at
International Flavors & Fragrances (IFF). The invention was part of a broader research initiative
aimed at developing cost-effective and sustainable synthetic alternatives to natural and
potentially problematic fragrance materials, such as animal-derived musks and certain nitro-
musks. The molecule emerged from research into the oxidation of pentamethylindane
hydrocarbons. Its unique scent, a complex blend of warm, musky, and woody notes with spicy,
powdery, and amber facets, was immediately recognized for its potential to add depth, warmth,
and sensuality to a wide range of fragrance compositions. Often referred to as "cashmere
woods" in fragrance marketing, its name evokes the soft, luxurious texture of cashmere fabric.
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Physicochemical Properties
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Cashmeran is an alicyclic ketone with a distinct molecular structure that contributes to its

unique odor and performance characteristics. Its key properties are summarized in the table

below.

Property Value Source(s)
1,1,2,3,3-Pentamethyl-

IUPAC Name 1,2,3,5,6,7-hexahydro-4H- [2][5]
inden-4-one

Synonyms DPMI, Musk Indanone [21[61[7]

CAS Number 33704-61-9 [6][8]

Molecular Formula C14H220 [21151[7]

Molecular Weight 206.32 g/mol [9][10]

_ White to pale yellow solid at

Physical Form [61171111]
room temperature

Melting Point 27 °C (80.6 °F) [O1[10][11]

N ) ~256-286 °C (decomposes >

Boiling Point [71[10][12]
220 °C)
0.0093 mmHg @ 23°C (1 Pa

Vapor Pressure [5181[11]
@ 25°C)

Water Solubility 49.1 mg/L @ 20 °C [71[11]

Log Kow (Octanol-Water) 4.2 [10][11]

Soil Adsorption (Log KoC) 2.3 [11][13]

Synthesis and Development

The industrial synthesis of Cashmeran is a multi-step process that has evolved to improve

efficiency and environmental safety. The primary route involves the catalytic hydrogenation of

an aromatic precursor followed by selective oxidation.

Experimental Protocol: Representative Synthesis
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The following protocol describes a representative two-step synthesis based on public patent
literature.

Step 1: Catalytic Hydrogenation of 1,1,2,3,3-Pentamethylindane (PMI)

o Apparatus: A high-pressure hydrogenation reactor equipped with a stirrer, heating mantle,
and gas inlets/outlets.

e Materials:
o 1,1,2,3,3-Pentamethylindane (PMI) (starting material)
o Palladium on carbon (Pd/C) catalyst (e.g., 5% Pd)
o Nitrogen gas (for inerting)
o Hydrogen gas
e Procedure:

o Charge the reactor with 1,1,2,3,3-Pentamethylindane and the Pd/C catalyst (e.g., 1% by
weight of PMI).[14]

o Seal the reactor and purge the system with nitrogen gas three times to remove air.
o Purge the reactor with hydrogen gas three times to remove nitrogen.
o Pressurize the reactor with hydrogen to approximately 2 MPa and heat to 130-140°C.[14]

o Increase the hydrogen pressure to 3 MPa and maintain this pressure and temperature for
14-16 hours with continuous stirring.[14]

o After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen.

o Filter the reaction mixture to remove the catalyst. The resulting product is primarily
1,1,2,3,3-pentamethyl-4,5,6,7-tetrahydroindane (THPMI).
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Step 2: Oxidation of THPMI to Cashmeran

o Apparatus: A reaction vessel equipped with a stirrer, thermometer, gas inlet (sparger), and
reflux condenser.

e Materials:
o 1,1,2,3,3-pentamethyl-4,5,6,7-tetrahydroindane (THPMI) from Step 1
o Cobalt (Il) naphthenate (catalyst)
o Oxygen or an Oxygen/Air mixture
e Procedure:
o Charge the reaction vessel with the THPMI product from the previous step.
o Add a catalytic amount of cobalt (1) naphthenate.[6][12][15]

o Heat the mixture while bubbling oxygen or an oxygen/air mix through the liquid via a
sparger. The reaction is typically performed under mild conditions.

o Monitor the reaction progress using techniques like Gas Chromatography (GC) until the
desired conversion of THPMI is achieved.

o Upon completion, the crude product is purified, typically via vacuum distillation, to yield
high-purity Cashmeran.

Synthesis Workflow Diagram
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A simplified workflow for the industrial synthesis of Cashmeran.

Olfactory Profile and Mechanism of Action

Cashmeran's scent is renowned for its complexity, lacking a single dominant note. It is
described as diffusive, spicy, and musky, with a powdery, velvety nuance.[5][8] It also
possesses woody, ambery, and even subtle fruity and pine-like facets.[1][5] This multifaceted
character allows it to act as a powerful modifier in fragrance compositions, enhancing floral
notes and providing a warm, sensual foundation.
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The perception of odorants like Cashmeran begins with their interaction with Olfactory
Receptors (ORs) in the nasal epithelium. While the specific receptor(s) for Cashmeran have
not been definitively identified, the general mechanism of olfactory signal transduction is well-
understood. Research has identified specific receptors for various classes of musks, such as
ORS5ANL1 for macrocyclic musks and OR5A2 for polycyclic musks.[1][2][16] As Cashmeran is
structurally related to polycyclic musks, it may interact with similar receptors.

The signal transduction cascade is initiated when an odorant molecule binds to its G-protein
coupled receptor (GPCR). This event triggers a conformational change in the receptor, leading
to the activation of a specialized G-protein, Goif.

Olfactory Signaling Pathway Diagram
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The general olfactory signal transduction pathway.

This G-protein then activates adenylyl cyclase, an enzyme that converts ATP into cyclic
adenosine monophosphate (CAMP).[6][9] The resulting increase in intracellular cAMP
concentration opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of sodium
(Na*) and calcium (Ca2*) ions.[6][17] This influx depolarizes the olfactory receptor neuron,
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generating an electrical signal that is transmitted to the olfactory bulb in the brain, where it is
processed as a specific scent.[6]

Application and Performance

Cashmeran is a highly versatile and substantive molecule used across a wide array of product
categories, from fine fragrances to functional products like detergents and fabric conditioners.
Its stability and performance characteristics are summarized below.

Product Category Performance in Product Stability in Base
Fine Fragrance Excellent Excellent

Acid Cleaner Good Good

Liquid Detergent Good Very Good
Powder Detergent Good Very Good

Fabric Conditioner Very Good Very Good

AP Deo Good Good

(Source: IFF Data[5])

Its typical use level ranges from trace amounts to around 2%, though higher concentrations
have been used in iconic fragrances to achieve novel effects.[1][8] Its substantivity on a
smelling blotter is approximately 48 hours.[5][8]

Conclusion

Cashmeran stands as a landmark achievement in the field of synthetic fragrance chemistry. Its
discovery by John B. Hall at IFF provided perfumers with a novel and exceptionally versatile
molecule that bridges the gap between woody, musky, and ambery notes. Through an
optimized synthesis process involving hydrogenation and catalytic oxidation, Cashmeran is
produced efficiently for widespread use. Its complex character, combined with excellent
performance and stability, has solidified its role as an indispensable component in the modern
perfumer's palette, shaping the olfactory landscape of countless consumer products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120643#discovery-and-history-of-cashmeran-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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